ABSTRACTThe measurement and predictive functions of the model equation method in the preparation of porous copper were studied. Needlelike and spherical carbamide was used as a space holder with volume content between 10 and 80%. One step of heat treatment for green compacts was applied to fabricate porous copper. A criterion for determining the uniformity of external dimensions of porous copper was proposed. The results showed that the mass follows the law of conservation and the height of porous copper decreased as the increase of spacer content while there was no regularity for the diameter. The porosity of porous copper calculated by the model equation method was equal to those of by the mass volume method. The theoretical formula obtained to describe the relationship between porosity and spacer content of porous copper intersects with the empirical formula. The results indicated that the measurement function of the model equation method was easier to play than the prediction function.

ABSTRACTIn this study, phosphorus-containing Fe-5 wt.% Si silicon steel sheet was prepared by powder loose sintering followed by hot rolling. Defect-free sheet with high P content was achieved. The study found that P effects on sintering promotion and processing deterioration were significantly suppressed by the presence of Si in steel. Appropriate P content would significantly improve the mechanical and magnetic properties of the sample. Under a comprehensive consideration, P content of 0.3-0.5 wt.% was suitable for silicon steel. Compared with P-free silicon steel, with 0.3 wt.% P addition, the tensile strength of silicon steel increased from 521 MPa to 680 MPa. As to the magnetic performance, the sample with 0.5 wt.% P had B8 of 1370.5 mT, and W10/50 0f 1.16 W·kg−1, while those for P-free sample were 1332.3 mT, and 1.46 W·kg−1, respectively. FeP phase with special morphology would be precipitated in samples with P addition.

ABSTRACTThe aim of this study was to investigate and fabricate a Ti64-bagasse ash (BA) composite using the spark plasma sintering (SPS) method. Accordingly, the samples were fabricated under partial densification. XRD analysis, optical and electron microscopy (SEM), hardness measurement, and bending test were used to study the phases formed, the morphology of powders, microstructure, and mechanical properties of the samples, respectively. The results showed that increasing the volume percentage of bagasse ash affected the mechanical properties of the samples in addition to the microstructure. It was also observed that in the samples containing 5 vol.% bagasse ash, in addition to a significant decrease in the value of elastic modulus, the sample fabricated contained pores with a wall composed of ceramic and metal.

ABSTRACTThis work proposes a new neutron absorber, Cu–B composites, with excellent thermal conductivity and good neutron absorbing capability. Mixtures of elemental Cu and B powders with the B contents varying between 10 and 40 at.-% were consolidated into round bars by hot extrusion. The addition of B significantly refined the grain structure, which is related to the suppression of dynamic recrystallisation during hot extrusion and extended recovery during subsequent annealing. Such fine-grained structure in Cu–B composites together with dispersion hardening by B particles contributed to the higher hardness of Cu–B composites. The thermal conductivity of Cu–B composites, being roughly two times higher than that of Al–B4C MMC, decreases with increasing the B contents, which is mainly due to higher volume fraction B particles with lower thermal conductivity, and partly to texture randomisation and refined grain structure in the Cu–B composites.

ABSTRACTThe clogging problem of close-coupled nozzles in the vacuum induction melting gas atomisation (VIGA) process is studied by numerical simulation and industrial experiments. To understand the factors affecting lick back on the nozzle, volume of fluid (VOF) multiphase flow model simulation was adopted to visualise the motion of alloy melt around the outer wall of the delivery tube in the primary atomisation process. When the melt orifice diameter is 4 mm and the atomisation pressure is close to 3.5 MPa, the atomisation process is continuous, the powder particle size is fine, and the atomiser can be reused. When the orifice diameter is 5 mm, and the atomisation pressure is greater than 2.5 MPa, the risk of nozzle clogging is avoided, the powder size is relatively coarse. In the case of using the same atomiser structure, this study explains the mechanism of lick-back and the resulting nozzle damage in VIGA units.

ABSTRACTComparative results of numerical simulation of the process of hot forging of porous preforms with an axial hole for two deformation schemes are presented: in a die with a flash groove on the inner surface of the forged workpiece cavity and in a closed die. A significant difference in the nature of the evolution of the distribution of deformations and density over the cross-section of the workpiece for the two considered schemes is noted. It is shown that forging in a die with an open volume provides significantly higher degrees of material deformation during forging compared to closed forging, which should lead to an increase in the quality of the structure and final properties of the forged material.

ABSTRACTIn this study, new metamorphic alloy powder (M+) with an optimised composition of Fe-Cr-B-Mo-Nb appropriate for thermal spray process was developed by adding Mo and Nb, and the novel metamorphic alloy coating was fabricated by atmospheric plasma spray (APS) process. Thereafter, the corrosion resistances of the coatings were investigated and compared with those of commercial Fe-Cr-B based metamorphic alloy (M). The high-temperature oxidation resistance of the developed M+ powder feedstock was 2.18 times better than that of the commercial M. The in-flight oxidation occurring during APS process in M+ alloy decreased by 39.5% compared to that in M alloy. The passivation behaviour of M+ alloy was more stable than that of M alloy in a 3.5 wt% NaCl solution. The effect of adding Nb and Mo on the corrosion resistance of M+ coatings was also discussed in connection with microstructural changes.

ABSTRACTThe powder spreading process is usually performed at preheating temperature in powder-bed-based additive manufacturing (AM). Thus, the powder flowability characterisation at preheating temperature is important for powder spreading processes. However, devices for traditional powder flowability characterising methods are mainly designed for specific conditions at room temperature and cannot consider the effect of temperature on powder flowability. In this work, an experimental platform with a heated rotating drum was set up and a high-speed camera was used to record powder avalanche processes in a heated rotating drum for the powder flowability characterisation at preheating temperature. Nylon and stainless steel powder flowability at different temperatures was assessed by the statistical analysis of avalanche angle, avalanche time, arithmetic mean deviation and surface linearity of powder surface profile. Four parameters provide a good characterisation of powder flowability. The results can provide guidance for the powder flowability characterisation method at preheating temperature in AM.

ABSTRACTAs gas atomisation has been the main method for producing high-performance spherical powders in the past decades, its application in the production of metallic powders has become one of the main research subjects in this field. Since it is challenging to directly observe the atomising gas and to investigate melt flow states by experiments, numerical simulation is attracting increasing interest in studying the gas atomisation process. In this work, various computational fluid dynamics models were implemented to simulate the gas atomisation process. With the models, the droplet breakup, cooling, and solidification within the coupled process were investigated. The final mean particle size was predicted through numerical simulations and compared with the statistics extracted from the gas atomisation process, which shows that a reasonable mass median diameter of the particle can be predicted numerically. The results also show a clear relationship between the breakup trajectory and the resulting particle size.

ABSTRACTIn the present study, the composite sheets were produced by powder rolling the ball-milled Al/SiC mixture. The effect of milling speed (350–550 rev min–1) and milling duration (8 and 12 h) on the Al particle morphology and subsequent mechanical properties were examined for composites with different volume fractions of SiC. From the microstructural investigation, SiC particles are evenly distributed and well dispersed in the Al matrix; those are prepared under higher milling speed (550 rev min–1) and higher milling time (12 h). Furthermore, the flattened-shaped particle morphology was obtained under lower milling conditions, whereas the reduced-granule shape was obtained under higher milling conditions (550 rev min–1, 12 h). Consequently, the Al/SiC composite sheets made from a granule-shaped Al/SiC mixture show higher density, microhardness, and tensile strength due to significant consolidation and SiC uniformity. In addition, the tensile strength of 430.26 MPa has been achieved for the Al/2vol.-%SiC sheet compared to pure Al (393.49 MPa) under similar processing conditions.